Cas no 1807303-23-6 (Ethyl 4-cyano-3-formyl-2-nitrophenylacetate)

• Product Name: Ethyl 4-cyano-3-formyl-2-nitrophenylacetate
• CAS No: 1807303-23-6
• MF: C₁₂H₁₀N₂O₅
• MW: 262.21820306778
• CID: 4944342
• Update Time: 2025-06-13

Ethyl 4-cyano-3-formyl-2-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-3-formyl-2-nitrophenylacetate

• Inchi： 1S/C12H10N2O5/c1-2-19-11(16)5-8-3-4-9(6-13)10(7-15)12(8)14(17)18/h3-4,7H,2,5H2,1H3
• InChI Key： AHCUBIMVNAHCNQ-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=CC(C#N)=C(C=O)C=1[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 408
• XLogP3: 1.1
• Topological Polar Surface Area: 113

Additional information on Ethyl 4-cyano-3-formyl-2-nitrophenylacetate

Ethyl 4-cyano-3-formyl-2-nitrophenylacetate (CAS No. 1807303-23-6): A Comprehensive Overview

Ethyl 4-cyano-3-formyl-2-nitrophenylacetate (CAS No. 1807303-23-6) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in various synthetic applications and potential therapeutic developments. Its molecular structure, featuring a nitro group, a cyano group, and a formyl group, makes it a versatile intermediate in organic synthesis, particularly in the development of novel pharmaceutical agents.

The Ethyl 4-cyano-3-formyl-2-nitrophenylacetate molecule is derived from phenylacetic acid derivatives, which are well-known for their biological activity and utility in medicinal chemistry. The presence of multiple reactive sites—such as the formyl group for condensation reactions and the cyano group for further functionalization—enhances its utility as a building block in synthetic chemistry. Recent studies have highlighted its potential in the synthesis of heterocyclic compounds, which are increasingly recognized for their pharmacological significance.

In the realm of pharmaceutical research, the compound has been explored for its potential applications in the development of anti-inflammatory and antimicrobial agents. The nitro group in its structure is particularly noteworthy, as it can be reduced to an amine group under specific conditions, leading to the formation of pharmacologically active amines. This transformation is of great interest to researchers aiming to develop new therapeutic entities with improved efficacy and reduced side effects.

Recent advancements in computational chemistry have also shed light on the reactivity and stability of Ethyl 4-cyano-3-formyl-2-nitrophenylacetate. Molecular modeling studies suggest that this compound exhibits favorable interactions with biological targets, making it a promising candidate for drug design. The formyl group, in particular, has been identified as a key moiety for hydrogen bonding interactions with protein receptors, which is essential for achieving high binding affinity.

The synthesis of this compound involves multi-step organic reactions, including nitration, cyanation, and esterification processes. These synthetic pathways require precise control over reaction conditions to ensure high yield and purity. Researchers have reported optimized protocols for the preparation of Ethyl 4-cyano-3-formyl-2-nitrophenylacetate, emphasizing the importance of catalyst selection and temperature regulation. Such methodologies are crucial for scaling up production and ensuring reproducibility in industrial settings.

One of the most intriguing aspects of this compound is its role as a precursor in the synthesis of biologically active molecules. For instance, it has been utilized in the preparation of Schiff bases, which are known for their diverse pharmacological properties. The Schiff base formed from the condensation of the formyl group with an amine derivative serves as a scaffold for further derivatization, leading to compounds with enhanced biological activity.

The pharmacological potential of derivatives derived from Ethyl 4-cyano-3-formyl-2-nitrophenylacetate has been further explored through preclinical studies. These studies have demonstrated promising results in terms of anti-inflammatory and antioxidant activities. The nitro group has been shown to contribute significantly to these effects by generating reactive oxygen species that can modulate inflammatory pathways. Additionally, the cyano group has been implicated in enhancing drug bioavailability through its interaction with metabolic enzymes.

In conclusion, Ethyl 4-cyano-3-formyl-2-nitrophenylacetate (CAS No. 1807303-23-6) is a multifaceted compound with significant applications in pharmaceutical research and organic synthesis. Its unique structural features make it a valuable intermediate for developing novel therapeutic agents with potential anti-inflammatory and antimicrobial properties. As research continues to uncover new synthetic strategies and pharmacological applications, this compound is poised to play an increasingly important role in drug discovery and development.